Cas no 1823322-63-9 (Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate)

• Product Name: Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate
• CAS No: 1823322-63-9
• MF: C₈H₂₀NO₄PS
• MW: 257.287462234497
• CID: 4708779
• Update Time: 2025-05-20

Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl [2-amino-2-(ethanesulfinyl)ethyl]phosphonate
• Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate

• Inchi： 1S/C8H20NO4PS/c1-4-12-14(10,13-5-2)7-8(9)15(11)6-3/h8H,4-7,9H2,1-3H3
• InChI Key： GMZBZXWOSQIQKN-UHFFFAOYSA-N
• SMILES： S(CC)(C(CP(=O)(OCC)OCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 239
• Topological Polar Surface Area: 97.8

Additional information on Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate

Introduction to Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate (CAS No. 1823322-63-9)

Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate is a specialized organophosphorus compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1823322-63-9, represents a class of phosphonates that exhibit promising applications in the development of novel therapeutic agents. The presence of both amino and sulfinyl functional groups in its molecular structure endows it with distinctive reactivity and biological potential, making it a subject of extensive research interest.

The molecular structure of Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate can be described as a phosphonate ester where the phosphorus atom is bonded to two ethyl groups and an ethyl group carrying a sulfinyl (-SO₂-) moiety, with an additional amino (-NH₂-) group attached to the central carbon atom. This configuration results in a highly polar molecule with potential interactions across various biological targets. The compound's solubility in polar solvents and its stability under controlled conditions make it suitable for further derivatization and functionalization, which are critical steps in drug discovery processes.

In recent years, there has been growing interest in phosphonate derivatives due to their broad spectrum of biological activities. Phosphonates are known for their ability to mimic natural phosphate esters, which are integral to numerous cellular processes. This structural mimicry has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which play crucial roles in diseases like cancer and inflammation. The amino-ethanesulfinyl moiety in Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate is particularly noteworthy, as it may contribute to the compound's interaction with biological targets by forming hydrogen bonds or participating in coordination chemistry with metal ions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. Researchers have been exploring the use of phosphonate derivatives in the development of small-molecule drugs due to their ability to modulate enzyme activity and cellular signaling pathways. For instance, studies have shown that certain phosphonates can inhibit metalloproteinases, which are enzymes involved in tissue degradation and remodeling. The sulfinyl group in Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate may enhance its binding affinity to such targets by increasing the electron-withdrawing effect around the phosphorus atom, thereby stabilizing transition states during enzymatic reactions.

The synthesis of Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfinyl group typically involves sulfonation followed by reduction or nucleophilic substitution, while the amino group can be incorporated through reductive amination or other amine-forming reactions. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity, which is essential for subsequent biological evaluations.

From a medicinal chemistry perspective, Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate represents an intriguing scaffold for drug design. Its structural features allow for modifications that can fine-tune its pharmacological properties, such as solubility, bioavailability, and target specificity. For example, replacing one of the ethyl groups with a more polar moiety could enhance water solubility, while introducing aromatic rings could improve binding interactions with protein targets. Such modifications are often explored using computational chemistry tools to predict how changes in structure will affect biological activity.

Recent studies have begun to elucidate the mechanisms by which phosphonate derivatives exert their effects on biological systems. In particular, researchers have been investigating how these compounds interact with metal ions that are essential cofactors for many enzymes. The ethanesulfinyl group in Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate may play a role in coordinating with metal centers, thereby inhibiting enzyme activity or altering cellular signaling pathways. This capability has implications not only for therapeutic applications but also for understanding fundamental biochemical processes.

The potential applications of Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate extend beyond traditional drug development. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and designing novel biochemical probes. For instance, researchers can use this compound to develop inhibitors that block specific enzymatic reactions, providing insights into disease pathways and potential therapeutic targets. Additionally, its ability to form coordination complexes with metal ions suggests applications in metallodrug design, where metallopharmacophores are being explored for treating conditions such as cancer and neurodegenerative diseases.

In conclusion,Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate (CAS No. 1823322-63-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the combination of amino and sulfinyl groups—endow it with distinctive reactivity and biological activity. As research continues to uncover new applications for phosphonate derivatives,Diethyl 2-amino-2-(ethanesulfinyl)-ethylphosphonate is likely to play an increasingly important role in drug discovery and biochemical studies.